Cas no 103871-71-2 (3(2H)-Isoxazolone,5-[[(1-methylethyl)amino]methyl]-)

• Product Name: 3(2H)-Isoxazolone,5-[[(1-methylethyl)amino]methyl]-
• CAS No: 103871-71-2
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 125908
• PubChem ID: 20823896
• Update Time: 2025-04-18

3(2H)-Isoxazolone,5-[[(1-methylethyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoxazolone,5-[[(1-methylethyl)amino]methyl]-
• 3(2H)-Isoxazolone,5-[[(1-methylethyl)amino]methyl]-(9CI)
• SCHEMBL12259004
• 5-((Isopropylamino)methyl)isoxazol-3-ol
• 5-[(propan-2-ylamino)methyl]-1,2-oxazol-3-one
• 103871-71-2

• Inchi： 1S/C7H12N2O2/c1-5(2)8-4-6-3-7(10)9-11-6/h3,5,8H,4H2,1-2H3,(H,9,10)
• InChI Key： XWMPCLAEKRUVBX-UHFFFAOYSA-N
• SMILES： O1C(=CC(N1)=O)CNC(C)C

Computed Properties

• Exact Mass: 156.08996
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 58.29